Cas no 99604-10-1 (Trichothec-9-en-8-one,3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3a)- (9CI))

• Product Name: Trichothec-9-en-8-one,3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3a)- (9CI)
• CAS No: 99604-10-1
• MF: C₁₉H₂₄O₈
• MW: 380.389066696167
• CID: 810531
• PubChem ID: 21120844
• Update Time: 2025-04-19

Trichothec-9-en-8-one,3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-8-one,3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3a)- (9CI)
• 3,15-diacetyldeoxynivalenol
• 3,15-Bis(acetyloxy)-12,13-epoxy-7-hydroxytrichothec-9-en-8-one (3alpha)-
• DTXSID30891807
• 99604-10-1
• NS00094882
• Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3alpha)-

• Inchi： 1S/C19H24O8/c1-9-5-13-18(7-24-10(2)20,15(23)14(9)22)17(4)6-12(26-11(3)21)16(27-13)19(17)8-25-19/h5,12-13,15-16,23H,6-8H2,1-4H3/t12-,13-,15?,16-,17-,18-,19+/m1/s1
• InChI Key： RANGFOQREJPKIH-QZQWDYNDSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(COC(C)=O)C(C(C(C)=C[C@H]2O1)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 380.147
• Monoisotopic Mass: 380.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.38
• Boiling Point: 523.3°Cat760mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes